2-azido-5-chloropyridine
Overview
Description
2-Azido-5-chloropyridine is a chemical compound that has received significant attention due to its potential applications in various fields . It is used in laboratory chemicals and for the synthesis of substances .
Synthesis Analysis
The synthesis of 2-azido-5-chloropyridine involves various methods. One approach involves a diazotransfer reaction, which was established for oligoribonucleotides of different lengths and secondary structures . Another method involves the reaction with lithium azide .Molecular Structure Analysis
The molecular formula of 2-azido-5-chloropyridine is C4H2ClN5 . The structure of the compound is influenced by the substitution of the chlorine atom on the highest occupied molecular orbital (HOMO) of pyridine .Chemical Reactions Analysis
2-Azido-5-chloropyridine undergoes various chemical reactions. For instance, it interacts with N-nucleophiles at the C-2 carbon atom. The O- and S-nucleophiles attack the C-4 position of the pyrimidine ring, resulting in tetrazole ring closure . It also reacts with fluorosulfuryl azide (FSO2N3) in a diazotransfer reaction .Mechanism of Action
Safety and Hazards
Future Directions
The synthetic ease of generating 2′-azido RNA from 2′-amino RNA through treatment with the diazotizing reagent fluorosulfuryl azide (FSO2N3) will pave the way for biotechnological applications, particularly for siRNA technologies and for referencing the growing number of RNA metabolic labeling approaches that rely on 2′-azido nucleosides .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-azido-5-chloropyridine can be achieved through a two-step process involving the chlorination of 2-azido-5-hydroxypyridine followed by dehydration.", "Starting Materials": [ "2-azido-5-hydroxypyridine", "thionyl chloride", "phosphorus pentoxide", "acetonitrile", "sodium azide", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "Step 1: Chlorination of 2-azido-5-hydroxypyridine", "a. Dissolve 2-azido-5-hydroxypyridine in acetonitrile", "b. Add thionyl chloride dropwise to the solution while stirring at room temperature", "c. Heat the reaction mixture to reflux for 2 hours", "d. Cool the reaction mixture to room temperature and evaporate the solvent under reduced pressure", "e. Purify the crude product by column chromatography to obtain 2-azido-5-chloropyridine", "Step 2: Dehydration of 2-azido-5-chloropyridine", "a. Dissolve 2-azido-5-chloropyridine in a mixture of phosphorus pentoxide and acetonitrile", "b. Add sodium azide to the solution and stir at room temperature for 2 hours", "c. Add sodium hydroxide solution to the reaction mixture to adjust the pH to 7-8", "d. Extract the product with chloroform and wash the organic layer with water", "e. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure", "f. Purify the crude product by column chromatography to obtain 2-azido-5-chloropyridine" ] } | |
CAS RN |
242815-95-8 |
Molecular Formula |
C5H3ClN4 |
Molecular Weight |
154.6 |
Purity |
95 |
Origin of Product |
United States |
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